Cas no 29917-12-2 (3-Isonitroso-2,4-pentanedione)

• Product Name: 3-Isonitroso-2,4-pentanedione
• CAS No: 29917-12-2
• MF: C₅H₇NO₃
• MW: 129.113981485367
• MDL: MFCD00466577
• CID: 268018
• PubChem ID: 136308453
• Update Time: 2025-06-26

3-Isonitroso-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Pentanetrione,3-oxime
• 3-Oxime-2,3,4-pentanetrione
• PENTANE-2,3,4-TRIONE 3-OXIME
• 2,3,4-Pentanetrione, 3-oxime (6CI,7CI,8CI,9CI)
• Isonitrosoacetylacetone
• VHMFUIWQKYCNMG-UHFFFAOYSA-N
• Diacetyl(hydroxyimino)methane
• CID 136308453
• 2,3,4-Pentanetrione, 3-oxime
• 3-Hydroxyimino-2,4-pentanedione
• 3-Isonitroso-2,4-pentanedione
• 3-hydroximinopentane-2,4-dione
• 3-hydroxyiminopentane-2,4-dione
• 3-Oxime-2,4-pentanetrione
• 4-01-00-03782 (Beilstein Handbook Reference)
• 3-(hydroxyimino)pentane-2,4-dione
• BB 0256948
• BRN 0878328
• 2,4-Pentanetrione, 3-oxime
• NSC150287
• WLN: 1VYUNQV1
• SCHEMBL3069874
• NSC 150287
• NSC-150287
• 2,3,4-Pentanetrione,3-oxime(6ci,7ci,8ci,9ci)
• MFCD00466577
• CS-0215439
• AKOS000321243
• (E)-4-hydroxy-3-nitrosopent-3-en-2-one
• 29917-12-2
• DTXSID00184031
• STK501299

• MDL： MFCD00466577
• Inchi： 1S/C5H7NO3/c1-3(7)5(6-9)4(2)8/h7H,1-2H3/b5-3+
• InChI Key： BMFNDMNRYPFUPF-HWKANZROSA-N
• SMILES： O/C(/C)=C(\C(C)=O)/N=O

Computed Properties

• Exact Mass: 129.04300
• Monoisotopic Mass: 129.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7
• XLogP3: 0.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 255.2±23.0 °C at 760 mmHg
• Flash Point: 108.2±22.6 °C
• Refractive Index: 1.484
• PSA: 66.73000
• LogP: -0.00540
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Isonitroso-2,4-pentanedione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-Isonitroso-2,4-pentanedione

Introduction to 3-Isonitroso-2,4-pentanedione (CAS No. 29917-12-2)

3-Isonitroso-2,4-pentanedione, identified by the Chemical Abstracts Service Number (CAS No.) 29917-12-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic diketone has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals. The unique structural features of 3-Isonitroso-2,4-pentanedione, including its isonitroso functional group and conjugated diketone system, make it a valuable intermediate in various chemical transformations.

The compound belongs to the class of α-diketones, which are well-known for their participation in a wide range of reactions such as condensation, cyclization, and oxidation processes. The presence of the isonitroso group (-C=N=O) imparts distinct reactivity compared to its parent compound, 2,4-pentanedione. This functional moiety is highly electrophilic and can engage in nucleophilic addition reactions, making it a useful building block for constructing more complex molecular architectures.

In recent years, 3-Isonitroso-2,4-pentanedione has been explored in the context of drug discovery and development. Its ability to undergo facile functionalization has been leveraged in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many pharmacologically active compounds. The compound’s reactivity allows for the introduction of various substituents at specific positions, enabling the tailoring of molecular properties to achieve desired biological activities.

One of the most compelling aspects of 3-Isonitroso-2,4-pentanedione is its role as a precursor in the synthesis of chiral compounds. The isonitroso group can be selectively converted into other functional groups through well-established chemical protocols, including reduction or oxidation reactions. This flexibility makes it an attractive candidate for asymmetric synthesis efforts aimed at producing enantiomerically pure pharmaceuticals. The demand for such compounds has surged due to their improved efficacy and reduced side effects compared to racemic mixtures.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Isonitroso-2,4-pentanedione. Researchers have developed novel catalytic systems that enhance the efficiency of reactions involving this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups into the molecule with high selectivity and yield. These innovations have not only streamlined synthetic routes but also opened up new avenues for exploring derivatives with enhanced pharmacological properties.

The compound’s application extends beyond pharmaceuticals into materials science and catalysis. Its ability to act as a ligand or co-catalyst in various reactions has been investigated by chemists seeking to develop more efficient synthetic protocols. Additionally, its participation in photochemical processes has sparked interest in using 3-Isonitroso-2,4-pentanedione as a photosensitizer or photocatalyst in organic transformations.

In terms of industrial relevance, 3-Isonitroso-2,4-pentanedione is produced through well-defined synthetic pathways that ensure high purity and scalability. Manufacturers have optimized processes to minimize waste and improve yields, aligning with global trends toward sustainable chemistry. The compound’s stability under various storage conditions further enhances its practicality as an industrial intermediate.

The future prospects for 3-Isonitroso-2,4-pentanedione are promising, with ongoing research focusing on expanding its utility in drug discovery and catalysis. Collaborative efforts between academia and industry are expected to yield novel applications that will further solidify its role as a cornerstone compound in organic synthesis. As new methodologies emerge and our understanding of molecular interactions deepens, 3-Isonitroso-2,4-pentanedione will undoubtedly continue to play a pivotal role in advancing chemical research.

Overall,3-Isonitroso-2,4-pentanedione (CAS No. 29917-12-2) represents a fascinating intersection of structural complexity and functional versatility. Its contributions to synthetic chemistry and pharmaceutical development underscore its significance as a key intermediate in modern chemical research. As scientists continue to unravel its potential applications, this compound will remain at the forefront of innovation across multiple scientific disciplines.